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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B3422899 Get Quote

An In-depth Examination of the Toxicological, Flammability, and Handling Data for Researchers

and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

for 1,6-Hexanediol (CAS No. 629-11-8), a versatile linear diol used in various industrial

applications, including the synthesis of polyesters and polyurethanes.[1][2][3] This document is

intended to serve as a resource for researchers, scientists, and professionals in drug

development who may handle or utilize this chemical.

Executive Summary
1,6-Hexanediol is a white, waxy solid at room temperature with a low overall human health and

environmental hazard potential.[1][4] It exhibits low acute toxicity via oral, dermal, and

inhalation routes of exposure and is not considered to be irritating to the skin or eyes.[4][5]

Furthermore, it is not a skin sensitizer and has not shown mutagenic effects in in-vitro tests.[4]

[6] Due to its low volatility and ready biodegradability, the environmental risk associated with

1,6-Hexanediol is also considered to be very low.[4][7] While generally considered safe,

adherence to standard laboratory safety protocols is recommended.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 1,6-Hexanediol, providing a

consolidated reference for its physical, chemical, and toxicological properties.
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Table 1: Physical and Chemical Properties
Property Value Reference

Chemical Formula C6H14O2 [3][4]

Molecular Weight 118.17 g/mol [3][4]

Appearance
White waxy solid/flakes or

colorless crystals
[1][4][5][8]

Melting Point 39.5 - 42.8 °C [4][5][7][8]

Boiling Point 250 °C at 1013 hPa [3][4][7][8]

Density 0.96 g/cm³ at 20 °C [4][5][8]

Vapor Pressure 0.000666 hPa at 25 °C [4]

Water Solubility Miscible [4][7]

log Pow (Octanol/Water

Partition Coefficient)
0 at 25 °C [4]

Table 2: Flammability and Explosivity Data
Property Value Reference

Flash Point 136 °C (closed cup) [4][7]

Auto-ignition Temperature 320 °C [4][5]

Lower Explosion Limit (LEL) 6.6 % [4][8]

Upper Explosion Limit (UEL) 16 % [4][8]

Flammability
Combustible, but not highly

flammable solid
[4]

Table 3: Toxicological Data
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Endpoint Value Species Method Reference

Acute Oral

Toxicity (LD50)
3,000 mg/kg Rat

OECD Test

Guideline 401
[9]

Acute Dermal

Toxicity (LD50)
> 2,500 mg/kg Rabbit

OECD Test

Guideline 402
[10]

Acute Inhalation

Toxicity (LCLo)
3.3 mg/l (8 h) Rat

OECD Test

Guideline 403
[10]

Skin

Corrosion/Irritatio

n

Not irritating Rabbit - [4][9]

Eye Irritation Not irritating - - [4]

Skin

Sensitization
Not a sensitizer - - [4]

Mutagenicity
Negative in in-

vitro tests
- - [4]

Reproductive

Toxicity

No adverse

effects observed
- Screening test [4]

Experimental Protocols
Detailed experimental methodologies for the toxicological assessment of 1,6-Hexanediol are

based on internationally recognized guidelines, primarily those from the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD Test Guideline 401 (as
referenced for LD50)
This protocol is designed to determine the median lethal dose (LD50) of a substance after a

single oral administration.

Methodology:
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Test Animals: Healthy, young adult rats of a single strain are used. Animals are fasted prior to

dosing.

Dose Levels: At least three dose levels are used, spaced appropriately to produce a range of

toxic effects and mortality rates. A control group receives the vehicle only.

Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Observation Period: Animals are observed for at least 14 days. All signs of toxicity, including

changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and

central nervous systems, and somatomotor activity and behavior pattern are recorded.

Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit

analysis, moving average).
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Experimental Workflow for Acute Oral Toxicity (OECD 401)

Preparation Phase

Administration Phase

Observation Phase

Data Analysis Phase

Select healthy, young adult rats

Acclimatize animals to laboratory conditions

Fast animals prior to dosing

Administer single oral dose by gavage

Prepare at least 3 dose levels of 1,6-Hexanediol

Observe animals for a minimum of 14 days

Include a vehicle control group

Record clinical signs of toxicity and mortality

Perform necropsy on all animals

Calculate LD50 value using statistical methods

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing
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Hazard Identification and Risk Management
The overall hazard potential of 1,6-Hexanediol is considered low.[4] The following diagram

illustrates the logical process for identifying hazards and implementing appropriate risk

management measures.

Hazard Identification and Risk Management for 1,6-Hexanediol

Hazard Identification

Exposure AssessmentRisk Characterization & Management

Evaluate Acute Toxicity Data
(Oral, Dermal, Inhalation)

Characterize Overall Risk as Low

Assess Skin/Eye Irritation Potential Investigate Sensitization Properties Review Mutagenicity and Carcinogenicity Data Examine Reproductive and Developmental Toxicity

Consider Routes of Exposure
(Inhalation, Dermal, Ingestion)

Implement Standard Handling Procedures

Evaluate Handling Procedures and Engineering Controls

Recommend Personal Protective Equipment (PPE) Establish First Aid and Emergency Procedures

Click to download full resolution via product page

Hazard Identification and Risk Management Flowchart

Personal Protective Equipment (PPE)
While 1,6-Hexanediol has a low hazard profile, the use of standard personal protective

equipment is recommended to minimize exposure.

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[4][11]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][4][11]

Respiratory Protection: Generally not required under normal use with adequate ventilation. If

dusts are generated, a particulate respirator may be necessary.[4][11]
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Handling and Storage
Handling: Handle in a well-ventilated area.[1] Avoid generating dust.[12] Keep away from

open flames and strong oxidizing agents.[1][5][12]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[1]

First Aid Measures
In the event of exposure to 1,6-Hexanediol, the following first aid measures are recommended.

First Aid Measures for 1,6-Hexanediol Exposure

Routes of Exposure

Recommended First Aid

Inhalation

Move to fresh air.
Seek medical attention if symptoms persist.

Skin Contact

Wash with soap and plenty of water.
Remove contaminated clothing.

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes.
Seek medical attention.

Ingestion

Do not induce vomiting.
Rinse mouth and seek medical attention.

Click to download full resolution via product page

First Aid Recommendations by Exposure Route

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[1][13]

Skin Contact: Wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing.[1]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes.[1] Seek

medical attention.[1]

Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[1]
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Environmental Fate
1,6-Hexanediol is readily biodegradable and has a low potential for bioaccumulation.[4][7] It is

not expected to be persistent in the environment.[4] Accidental release into water may pose a

low toxicity risk to aquatic organisms before degradation.[7]

Conclusion
1,6-Hexanediol is a chemical with a well-characterized and favorable safety profile. Its low

toxicity, lack of irritation and sensitization potential, and minimal environmental impact make it a

relatively safe compound to handle in a research and development setting.[1][4] Nevertheless,

adherence to good laboratory practices, including the use of appropriate personal protective

equipment and proper handling and storage procedures, is essential to ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC120650100&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-16hexanediol-CASNO-629-11-0164P-EN.aspx
https://www.benchchem.com/product/b3422899#health-and-safety-information-for-1-6-hexanediol
https://www.benchchem.com/product/b3422899#health-and-safety-information-for-1-6-hexanediol
https://www.benchchem.com/product/b3422899#health-and-safety-information-for-1-6-hexanediol
https://www.benchchem.com/product/b3422899#health-and-safety-information-for-1-6-hexanediol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3422899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

